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Compound of Interest

Compound Name: Glycerol 1,3-Dimethacrylate

CAS No.: 28497-59-8

Cat. No.: B7721760

Get Quote

An In-Depth Technical Guide to the Characterization of Glycerol 1,3-Dimethacrylate

Introduction: The Versatile Crosslinker
Glycerol 1,3-dimethacrylate (GDMA) is a difunctional monomer that has garnered significant

interest across various scientific disciplines, particularly in polymer chemistry, biomaterials, and

drug delivery. Its structure, featuring a central glycerol backbone with a reactive hydroxyl group

and two terminal methacrylate moieties, imparts a unique combination of hydrophilicity and

crosslinking capability. This makes it an invaluable component in the synthesis of hydrogels,

dental composites, and specialized polymer networks.[1] In drug development, polymers

derived from GDMA are explored for creating controlled-release nano-carriers, leveraging their

biocompatibility and tunable properties.[2][3]

This guide provides a comprehensive overview of the essential techniques for the thorough

characterization of Glycerol 1,3-Dimethacrylate, ensuring its identity, purity, and suitability for

research and development applications. As senior application scientists, we emphasize not just

the "how" but the "why," grounding each protocol in the fundamental principles that ensure data

integrity and reproducibility.
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Part 1: Physicochemical and Structural Identity
A foundational characterization of any chemical entity begins with verifying its fundamental

physical properties and confirming its molecular structure. These initial data points serve as the

primary identifiers and are crucial for quality control.

Core Physicochemical Properties
The initial assessment involves compiling the key physical constants of GDMA. These values

are critical for handling, storage, and downstream formulation processes. For instance,

knowing the boiling point is essential for purification via distillation, while density is vital for

accurate measurements when preparing solutions.

Property Value Source(s)

CAS Number 1830-78-0 [4][5]

Molecular Formula C₁₁H₁₆O₅ [5][6]

Molecular Weight 228.24 g/mol [5][6]

Appearance Viscous Liquid [7][8]

Density ~1.12 g/mL at 25 °C [9][10]

Boiling Point 120 °C at 1 mm Hg [7][9]

Melting Point -33 °C [1][4]

Refractive Index (n20/D) ~1.472 [9][10]

Flash Point 113 °C (closed cup)

Molecular Structure Visualization
A visual representation of the molecule is essential for understanding its chemical reactivity and

interpreting spectroscopic data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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